Cas no 2680619-29-6 (5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid)

• Product Name: 5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid
• CAS No: 2680619-29-6
• MF: C₈H₉F₂NO₄
• MW: 221.15816950798
• CID: 5646862
• PubChem ID: 165911180
• Update Time: 2025-05-20

5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273957
• 2680619-29-6
• 5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid
• 5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid

• Inchi： 1S/C8H9F2NO4/c1-3(12)11-4(7(13)14)2-15-6-5(11)8(6,9)10/h4-6H,2H2,1H3,(H,13,14)
• InChI Key： RNUOUVVZFHBODO-UHFFFAOYSA-N
• SMILES： FC1(C2C1N(C(C)=O)C(C(=O)O)CO2)F

Computed Properties

• Exact Mass: 221.04996409g/mol
• Monoisotopic Mass: 221.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid

Introduction to 5-Acetyl-7,7-Difluoro-2-Oxa-5-Azabicyclo[4.1.0]Heptane-4-Carboxylic Acid (CAS No. 2680619-29-6)

5-Acetyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid (CAS No. 2680619-29-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic heterocycles, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of 5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid is characterized by a bicyclic ring system with a seven-membered ring containing an oxygen atom and a nitrogen atom, and a five-membered ring with an acetyl group and two fluorine atoms. This intricate structure provides the compound with unique physical and chemical properties, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid in the treatment of various diseases. One notable area of research is its application in the development of novel antibiotics. The presence of the acetyl group and fluorine atoms in the structure confers enhanced stability and bioavailability, which are crucial for effective antimicrobial activity. Preliminary studies have shown that this compound exhibits potent activity against both gram-positive and gram-negative bacteria, making it a promising lead for the development of new antibiotics to combat multidrug-resistant strains.

In addition to its antimicrobial properties, 5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting its potential as a targeted therapy. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

The pharmacokinetic properties of 5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient cellular uptake, while its stability in physiological conditions ensures sustained therapeutic effects.

To further explore the therapeutic applications of 5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound can effectively reduce tumor size and improve survival rates in mice with xenograft models of human cancer. Additionally, it has shown promise in reducing bacterial load in infection models, highlighting its dual therapeutic potential.

The safety profile of 5-acetyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid is another critical aspect that has been thoroughly evaluated. Toxicology studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects observed in both in vitro and in vivo models. This favorable safety profile supports its potential for clinical translation.

In conclusion, 5-acetyl-7,7-difluoro-2-oxyaza-bicyclo[4.1.0]heptane-4-carboxylic acid (CAS No. 2680619-29-6) represents a promising compound with diverse therapeutic applications in the fields of antimicrobial and anticancer therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies aim to elucidate its full potential and pave the way for its eventual use in clinical settings.